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Compound of Interest

Compound Name: L-368,899 hydrochloride

Cat. No.: B10768341

Get Quote

CAS Number: 160312-62-9

An In-depth Technical Guide on the Selective
Oxytocin Receptor Antagonist
This document provides a comprehensive technical overview of L-368,899 hydrochloride, a

potent and selective non-peptide antagonist of the oxytocin receptor (OTR).[1] Initially explored

for its potential in managing preterm labor, L-368,899 has become an invaluable

pharmacological tool for investigating the diverse physiological and behavioral roles of the

oxytocin system.[1][2] Its oral bioavailability and ability to penetrate the central nervous system

make it suitable for a wide range of preclinical research, particularly in studies of social

behavior, uterine contraction, and other oxytocin-mediated processes.[1][3][4]

Physicochemical and Pharmacological Properties
L-368,899 is a well-characterized small molecule with specific properties that are crucial for its

application in research.
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Property Value

CAS Number 160312-62-9[5][6]

Molecular Formula C₂₆H₄₂N₄O₅S₂ • HCl[5]

Molecular Weight 591.2 g/mol [5]

IUPAC Name

[1S-[1α,2α(R*),4β]]-2-amino-N-[7,7-dimethyl-1-

[[[4-(2-methylphenyl)-1-

piperazinyl]sulfonyl]methyl]bicyclo[2.2.1]hept-2-

yl]-4-(methylsulfonyl)-butanamide,

monohydrochloride[5]

Synonyms L-368,899 HCl, L-368899 hydrochloride[4][6]

Solubility
Soluble in DMSO (100 mM) and Water (100

mM)[5]

Mechanism of Action
Competitive antagonist of the oxytocin receptor

(OTR)[1]

Mechanism of Action and Signaling Pathway
The primary mechanism of action for L-368,899 is its high-affinity competitive antagonism at

the oxytocin receptor, a G-protein coupled receptor (GPCR).[1] By binding to the OTR, it

prevents the endogenous ligand, oxytocin, from activating the receptor and initiating

downstream intracellular signaling cascades.[1][7]

The OTR is predominantly coupled to the Gq/11 family of G-proteins.[1][8] Upon activation by

oxytocin, this pathway stimulates phospholipase C (PLC), which in turn hydrolyzes

phosphatidylinositol 4,5-bisphosphate (PIP2) into two secondary messengers: inositol

trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of calcium (Ca²⁺) from

intracellular stores, while DAG activates protein kinase C (PKC).[8] L-368,899 blocks these

events by preventing the initial receptor activation.
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Oxytocin Receptor Signaling and L-368,899 Inhibition.

Pharmacological Data
Binding Affinity and Selectivity
L-368,899 demonstrates high selectivity for the oxytocin receptor over the structurally related

vasopressin (V₁a and V₂) receptors.[9] This selectivity is critical for discerning the specific

effects of oxytocin system modulation.

Receptor Target Species/Tissue Binding Affinity (IC₅₀ / Kᵢ)

Oxytocin Receptor (OTR) Rat Uterus IC₅₀: 8.9 nM[2][6]

Oxytocin Receptor (OTR) Human Uterus IC₅₀: 26 nM[2][6]

Oxytocin Receptor (OTR) Coyote Brain Kᵢ: 12.38 nM[10][11]

Vasopressin V₁a Receptor

(AVPR1a)
Human Liver IC₅₀: 510 nM[2]

Vasopressin V₁a Receptor

(AVPR1a)
Rat Liver IC₅₀: 890 nM[2]

Vasopressin V₁a Receptor

(AVPR1a)
Coyote Brain

Kᵢ: 511.6 nM (Over 40-fold

lower affinity than for OTR)[11]

Vasopressin V₂ Receptor Human Kidney IC₅₀: 960 nM[2]
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Pharmacokinetic Profile
The oral bioavailability of L-368,899 makes it a versatile tool for in vivo studies.

Parameter Species Dose & Route Value

Oral Bioavailability Rat (female) 5 mg/kg, oral 14%[2][6]

Oral Bioavailability Rat (male) 5 mg/kg, oral 18%[2][6]

Plasma Clearance Rat - 23-36 ml/min/kg[2]

Volume of Distribution

(Vdss)
Dog - 2.0 - 2.6 L/kg[2]

CNS Penetration Coyote 3 mg/kg, IM
Peaks in CSF at 15-

30 minutes[12]

Experimental Protocols
Detailed methodologies are essential for the replication of scientific findings. The following

sections describe key experimental protocols involving L-368,899.

Protocol 1: Competitive Binding Autoradiography
This protocol is used to determine the binding affinity (Kᵢ) and selectivity of L-368,899 for

oxytocin and vasopressin receptors in tissue sections.[1][11]

Methodology:

Tissue Preparation: Brain or other target tissues are frozen, sliced into thin sections (e.g., 20

µm) using a cryostat, and mounted on microscope slides.[10]

Pre-incubation: Slides are briefly fixed (e.g., in 0.1% paraformaldehyde) and rinsed to

prepare for binding.[11]

Competitive Incubation: Slides are co-incubated in a solution containing:

A constant concentration of a specific radioligand (e.g., ¹²⁵I-OVTA for OTR).[11]
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Increasing concentrations of the unlabeled competitor, L-368,899 (e.g., 10⁻¹³ M to 10⁻⁵

M).[11]

Washing: Slides are washed in buffer to remove any unbound radioligand.[1][11]

Signal Detection: Slides are apposed to autoradiographic film or phosphor imaging screens

to detect the radioactive signal.[1][11]

Data Analysis: The optical density of the signal is quantified. A competition curve is

generated by plotting the specific binding of the radioligand as a function of the L-368,899

concentration. The IC₅₀ value is determined from this curve and converted to the Kᵢ value

using the Cheng-Prusoff equation.[1]
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Workflow for Competitive Binding Autoradiography.

Protocol 2: In Vivo Uterine Contraction Assay
This assay assesses the in vivo efficacy of L-368,899 as a tocolytic agent by measuring its

ability to inhibit oxytocin-induced uterine contractions.

Methodology:

Animal Preparation: A pregnant or hormonally primed animal (e.g., rat) is anesthetized. A

catheter is placed in a uterine horn to monitor intrauterine pressure.[1]

Baseline Measurement: Record baseline uterine activity before any drug administration.[1]

Antagonist Administration: Administer L-368,899 at various doses through the desired route

(e.g., intravenous bolus).[1]

Oxytocin Challenge: After a predetermined time, administer a bolus of oxytocin to induce

uterine contractions.[1]

Data Analysis: The integrated area under the curve of the pressure recording is used to

quantify the contractile response. The dose of L-368,899 required to reduce the oxytocin-

induced response by 50% (ED₅₀) is calculated.[1]
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Workflow for In Vivo Uterine Contraction Assay.

Protocol 3: Investigation of Social Behavior
L-368,899 is frequently used to investigate the role of central oxytocin in social behaviors.

Social Interaction in Mice: L-368,899 can be administered via intraperitoneal (i.p.) injection

(e.g., 10 mg/kg) or microinfused directly into specific brain regions like the ventral tegmental

area (VTA) before behavioral tests.[8][13] Outcome measures include time spent in social

interaction zones or preference for a social target.[8]

Pair Bonding in Prairie Voles: To study effects on pair bonding, male prairie voles can receive

i.p. injections of L-368,899 (e.g., 10 mg/kg). Partner preference tests are then conducted to

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b10768341/docs?utm_src=pdf-body-img#l-368-899-hydrochloride-a-technical-guide-for-researchers
https://www.benchchem.com/pdf/Navigating_the_Nuances_of_Oxytocin_Receptor_Antagonism_A_Comparative_Guide_to_L_366682_L_368_899_Reproducibility.pdf
https://www.biorxiv.org/content/10.1101/2022.07.23.501222v2.full-text
https://www.benchchem.com/pdf/Navigating_the_Nuances_of_Oxytocin_Receptor_Antagonism_A_Comparative_Guide_to_L_366682_L_368_899_Reproducibility.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10768341?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


measure the time spent in proximity to a familiar partner versus a novel individual.[8]

Conclusion
L-368,899 hydrochloride is a potent, selective, and orally bioavailable oxytocin receptor

antagonist that has proven to be an essential tool in pharmacology and neuroscience.[1][2] Its

ability to competitively block the OTR-mediated Gq/11 signaling cascade allows for precise

investigation into the roles of oxytocin in processes ranging from uterine contractions to

complex social behaviors.[1][8] The detailed protocols and comprehensive pharmacological

data presented in this guide serve as a critical resource for researchers aiming to utilize L-

368,899 in their studies. When planning experiments, it is crucial to consider its

pharmacokinetics and selectivity profile to ensure robust and reproducible results.[8]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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